5-cyclopropyl-N-(3-(furan-2-yl)-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[5-(furan-2-yl)-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H20N6O4/c1-2-4-13-9-19(28)24-21(22-13)27-18(11-14(25-27)16-5-3-8-30-16)23-20(29)15-10-17(31-26-15)12-6-7-12/h3,5,8-12H,2,4,6-7H2,1H3,(H,23,29)(H,22,24,28)
• InChI Key: AKJQJVNGTXYXIX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=NOC(=C4)C5CC5
• Molecular Formula: C21H20N6O4
• Molecular Weight: 420.4 g/mol

Description

5-cyclopropyl-N-(3-(furan-2-yl)-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C21H20N6O4 and its molecular weight is 420.429. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-Inflammatory Properties

A novel series of pyrazolopyrimidines derivatives, structurally related to the compound , demonstrated significant anticancer and anti-5-lipoxygenase (an enzyme involved in inflammation) activities. These derivatives were synthesized and evaluated for their biological effects, showing promising results in cytotoxicity against cancer cell lines HCT-116 and MCF-7 and inhibiting 5-lipoxygenase, indicating potential for therapeutic applications in cancer and inflammatory diseases (Rahmouni et al., 2016).

Novel Synthetic Pathways

Research on the synthesis of novel pyrazolopyrimidines, including the compound , has led to the development of new synthetic pathways. These methods have improved the efficiency and yield of producing these compounds, which is crucial for their potential pharmaceutical applications. Studies have shown that these pathways can lead to the formation of various heterocyclic compounds with potential biological activities (Quiroga et al., 2007).

Antimicrobial and Antiviral Activities

Certain pyrazolopyrimidines derivatives have shown promising antimicrobial and antiviral properties. For example, derivatives synthesized for anti-avian influenza virus activity displayed significant effects against the H5N1 virus. This suggests the potential of these compounds, including the one , in developing new antiviral agents (Flefel et al., 2012).

Antiprotozoal Activities

Studies have also explored the antiprotozoal activities of isoxazole derivatives, which are structurally related to the compound . These studies have found that certain derivatives exhibited significant activity against protozoal pathogens, suggesting their potential use in treating diseases like malaria and trypanosomiasis (Patrick et al., 2007).